6-cyclopropyl-2-[4-(7-fluoroquinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 4-cyclopropyl-2-[4-(7-fluoroquinazolin-4-yl)piperazin-1-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H19FN6O/c20-13-3-4-14-16(9-13)21-11-22-18(14)25-5-7-26(8-6-25)19-23-15(12-1-2-12)10-17(27)24-19/h3-4,9-12H,1-2,5-8H2,(H,23,24,27)
• InChI Key: QJIPORADXXKJDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)NC(=N2)N3CCN(CC3)C4=NC=NC5=C4C=CC(=C5)F
• Molecular Formula: C19H19FN6O
• Molecular Weight: 366.4 g/mol
• CAS No.: 2640893-28-1

Description

6-cyclopropyl-2-[4-(7-fluoroquinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H19FN6O and its molecular weight is 366.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.16043741 g/mol and the complexity rating of the compound is 655. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is the bacterial DNA gyrase and topoisomerase IV . These are key enzymes for DNA replication in bacteria .

Mode of Action

The compound interacts with its targets by inhibiting their activity . This inhibition blocks the enzymes, thereby disrupting DNA replication in bacteria . This leads to the death of the bacterial cell .

Biochemical Pathways

The affected pathway is the DNA replication pathway in bacteria . By inhibiting DNA gyrase and topoisomerase IV, the compound prevents the supercoiling of bacterial DNA, which is a crucial step in DNA replication . This disruption in the pathway leads to the death of the bacterial cell .

Pharmacokinetics

It is known that modifications at the c7 position of the piperazine ring can significantly affect the pharmacological profile of related compounds, including their recognition by efflux transporters and cellular accumulation .

Result of Action

The result of the compound’s action is the death of the bacterial cell . By inhibiting key enzymes involved in DNA replication, the compound prevents the bacteria from replicating their DNA, leading to cell death .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the presence of efflux transporters in the environment can affect the accumulation of the compound in cells . Additionally, the pH of the environment can influence the compound’s accumulation .